Cas no 2228727-55-5 (1-(2,2-dimethylpropyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(2,2-dimethylpropyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228727-55-5
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5849411
• PubChem ID: 165717326
• Update Time: 2025-06-22

1-(2,2-dimethylpropyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)-2,2-difluorocyclopropan-1-amine
• 2228727-55-5
• EN300-1947819

• Inchi： 1S/C8H15F2N/c1-6(2,3)4-7(11)5-8(7,9)10/h4-5,11H2,1-3H3
• InChI Key： FOLYMNBHGZKKAV-UHFFFAOYSA-N
• SMILES： FC1(CC1(CC(C)(C)C)N)F

Computed Properties

• Exact Mass: 163.11725581g/mol
• Monoisotopic Mass: 163.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,2-dimethylpropyl)-2,2-difluorocyclopropan-1-amine

Professional Introduction to 1-(2,2-dimethylpropyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228727-55-5)

1-(2,2-dimethylpropyl)-2,2-difluorocyclopropan-1-amine, identified by its CAS number 2228727-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules characterized by a cyclopropane ring substituted with fluorine atoms and an amine functional group, which imparts unique electronic and steric properties. The presence of the 2,2-dimethylpropyl side chain further enhances its molecular complexity, making it a promising candidate for various applications in drug discovery and material science.

The structural features of 1-(2,2-dimethylpropyl)-2,2-difluorocyclopropan-1-amine make it particularly interesting for medicinal chemists. The cyclopropane ring is known for its high ring strain, which can be exploited to enhance binding affinity to biological targets. Additionally, the fluorine atoms introduce electron-withdrawing effects that can modulate the reactivity and pharmacokinetic properties of the molecule. These characteristics have led to extensive research into its potential applications in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated cyclopropanes as bioisosteres in drug design. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical and chemical properties. The introduction of fluorine into the cyclopropane ring can alter metabolic pathways, improve lipophilicity, and enhance binding interactions with enzymes and receptors. This has been particularly valuable in the development of protease inhibitors, kinase inhibitors, and other targeted therapies.

One of the most compelling aspects of 1-(2,2-dimethylpropyl)-2,2-difluorocyclopropan-1-amine is its potential as a building block for more complex molecules. The amine group provides a site for further functionalization, allowing chemists to create derivatives with tailored properties. For instance, coupling this compound with carboxylic acids or aldehydes can yield amides or imines, respectively, which are common motifs in drug molecules. This flexibility makes it an invaluable tool in synthetic chemistry.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their improved pharmacological profiles. Fluorine atoms can enhance metabolic stability by resisting hydrolysis and oxidation. They can also increase binding affinity by participating in hydrogen bonding or hydrophobic interactions. These effects have been demonstrated in various clinical candidates where fluorine substitution has led to improved efficacy and reduced side effects.

Recent studies have highlighted the role of cyclopropane derivatives in medicinal chemistry. The strained nature of the cyclopropane ring promotes conformational flexibility, which can be advantageous for fitting into binding pockets of biological targets. Moreover, the ring strain can be released upon binding, leading to enhanced binding energy. This concept has been successfully applied in the design of antiviral and anticancer agents.

The synthesis of 1-(2,2-dimethylpropyl)-2,2-difluorocyclopropan-1-amine presents unique challenges due to the presence of both fluorine atoms and a cyclopropane ring. Advanced synthetic techniques such as transition metal-catalyzed reactions and organometallic chemistry are often employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and enabling further exploration of this compound's potential.

In conclusion, 1-(2,2-dimethylpropyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228727-55-5) represents a fascinating example of how structural modifications can lead to novel bioactive molecules. Its unique combination of functional groups and substituents makes it a valuable asset in drug discovery and chemical biology. As research continues to uncover new applications for fluorinated cyclopropanes, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.